C20H28O8Ti

• IUPAC Name: 4-oxopent-2-en-2-olate;titanium(4+)
• InChI: InChI=1S/4C5H8O2.Ti/c4*1-4(6)3-5(2)7;/h4*3,6H,1-2H3;/q;;;;+4/p-4
• InChI Key: TYKCBTYOMAUNLH-UHFFFAOYSA-J
• Canonical SMILES: CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].[Ti+4]
• Molecular Formula: C20H28O8Ti
• Molecular Weight: 444.3 g/mol
• CAS No.: 17501-79-0

Description

Tetrakis(pentane-2,4-dionato-O,O’)titanium, also known as titanium acetylacetonate, is an organometallic compound with the chemical formula C20H28O8Ti. It is a coordination complex where titanium is bonded to four acetylacetonate ligands. This compound is known for its stability and solubility in organic solvents, making it useful in various chemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

Tetrakis(pentane-2,4-dionato-O,O’)titanium is typically synthesized by reacting titanium tetrachloride with acetylacetone in the presence of a base. The reaction is carried out under an inert atmosphere to prevent oxidation and hydrolysis of the titanium compound. The general reaction is as follows:

$$TiCl_4 + 4C_5H_8O_2 \rightarrow Ti(C_5H_7O_2)_4 + 4HCl$$TiCl4​+4C5​H8​O2​→Ti(C5​H7​O2​)4​+4HCl

The reaction is usually performed at room temperature, and the product is purified by recrystallization from an appropriate solvent .

Industrial Production Methods

On an industrial scale, the production of tetrakis(pentane-2,4-dionato-O,O’)titanium involves similar synthetic routes but with optimized conditions for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

Tetrakis(pentane-2,4-dionato-O,O’)titanium undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form titanium dioxide (TiO2).

Reduction: It can be reduced to lower oxidation states of titanium.

Substitution: The acetylacetonate ligands can be substituted with other ligands, such as alkoxides or halides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and oxygen (O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Ligand exchange reactions are typically carried out in organic solvents like toluene or dichloromethane under inert conditions.

Major Products

Oxidation: Titanium dioxide (TiO2).

Reduction: Lower oxidation state titanium complexes.

Substitution: Various titanium complexes with different ligands.

Scientific Research Applications

Tetrakis(pentane-2,4-dionato-O,O’)titanium has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in organic synthesis, particularly in the formation of carbon-carbon bonds and polymerization reactions.

Biology: It is explored for its potential in biocompatible materials and drug delivery systems.

Medicine: Research is ongoing into its use in medical imaging and as a precursor for titanium-based drugs.

Industry: It is used in the production of coatings, pigments, and as a precursor for titanium dioxide (TiO2) in the manufacture of paints and sunscreens.

Mechanism of Action

The mechanism of action of tetrakis(pentane-2,4-dionato-O,O’)titanium involves its ability to coordinate with various substrates, facilitating catalytic reactions. The titanium center acts as a Lewis acid, activating substrates for nucleophilic attack. This coordination chemistry is crucial in its role as a catalyst in organic synthesis .

Comparison with Similar Compounds

Similar Compounds

Tetrakis(pentane-2,4-dionato-O,O’)vanadium: Similar coordination complex with vanadium instead of titanium.

Tetrakis(pentane-2,4-dionato-O,O’)uranium: Uranium-based complex with similar ligand structure.

Uniqueness

Tetrakis(pentane-2,4-dionato-O,O’)titanium is unique due to its high stability, solubility in organic solvents, and its effectiveness as a catalyst in various chemical reactions. Its titanium center provides distinct reactivity compared to other metal acetylacetonates, making it particularly valuable in industrial and research applications .